rac 3,4-Dihydroxymandelic Acid-d3

• Molecular Formula: C8H8O5
• Molecular Weight: 187.16 g/mol
• InChI: InChI=1S/C8H8O5/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7,9-11H,(H,12,13)/i1D,2D,3D
• InChIKey: RGHMISIYKIHAJW-CBYSEHNBSA-N

rac 3,4-Dihydroxymandelic Acid-d3 Internal Standard

rac 3,4-Dihydroxymandelic Acid-d3 is a stable isotope-labeled analog of 3,4-dihydroxymandelic acid (DHMA or DOMA), a primary deaminated metabolite of norepinephrine and epinephrine [1]. The compound features three deuterium atoms substituting aromatic ring protons, conferring a molecular formula of C₈H₅D₃O₅ and a molecular weight of 187.16 g/mol (vs. 184.15 g/mol for the unlabeled species) . This mass shift enables precise differentiation and quantification in mass spectrometry-based workflows . As a racemic mixture, it is specifically utilized as an internal standard for the accurate quantification of endogenous 3,4-dihydroxymandelic acid in complex biological matrices .

Deuterated internal standard for DOMA quantification in LC-MS/MS workflows

Co-elutes with endogenous 3,4-dihydroxymandelic acid for reliable matrix-effect correction

+3 Da mass shift enables interference-free MS differentiation

• [1] Oishi R, et al. Determination of norepinephrine and its metabolites released from rat vas deferens using high-performance liquid chromatography with electrochemical detection. Life Sci. 1983;32(9):933-40. View Source

Limitations of Unlabeled DOMA Quantification

The quantitative analysis of 3,4-dihydroxymandelic acid (DOMA) in biological samples such as urine or plasma is inherently challenging due to its low endogenous concentrations (typically 0.12 ± 0.05 µmol/mmol creatinine in urine) and the presence of numerous interfering catecholamine metabolites with similar physicochemical properties [1]. Without a deuterated internal standard, methods relying on external calibration are highly susceptible to matrix effects, variable extraction recoveries, and ion suppression/enhancement during LC-MS/MS analysis, leading to poor accuracy and irreproducible results [2]. Substituting a non-isotopic internal standard—such as 3,4-dihydroxybenzylamine or 4-hydroxy-3-methoxycinnamic acid—introduces potential biases due to differential extraction or chromatographic behavior [3]. In contrast, rac 3,4-Dihydroxymandelic Acid-d3, as a stable isotope-labeled analog, co-elutes precisely with the target analyte and mirrors its behavior in sample preparation and ionization, thereby correcting for these variables and ensuring method robustness .

This Product (Deuterated ISTD)

✔ Co-elutes with target analyte

✔ Mirrors extraction recovery and ionization behavior

Non-Isotopic Substitutes (e.g., 3,4-dihydroxybenzylamine)

⚠ Different retention time may shift matrix-effect correction

⚠ Differential extraction recovery can bias quantification

⚠ Incomplete compensation for ion suppression/enhancement

• [1] Human Metabolome Database. HMDB0001866 (3,4-Dihydroxymandelic acid) Concentration Data. View Source
• [2] MtoZ Biolabs. 3,4-Dihydroxymandelic Acid Analysis Service. View Source
• [3] Nohta H, et al. Measurement of catecholamines, their precursor and metabolites in human urine and plasma by solid-phase extraction followed by high-performance liquid chromatography with fluorescence derivatization. J Chromatogr. 1989;493(1):15-26. View Source

rac 3,4-Dihydroxymandelic Acid-d3 Performance Evidence

MS Differentiation from Unlabeled Analyte

In liquid chromatography-tandem mass spectrometry (LC-MS/MS), the deuterated compound rac 3,4-Dihydroxymandelic Acid-d3 provides a critical mass shift that enables unambiguous discrimination from endogenous unlabeled 3,4-dihydroxymandelic acid . The molecular weight of the deuterated standard is 187.16 g/mol, compared to 184.15 g/mol for the unlabeled analyte . This +3 Da mass difference ensures that the internal standard and analyte appear in separate MS channels, eliminating the risk of signal overlap or cross-talk that can occur with structural analogs or non-deuterated internal standards . This allows for precise quantification even at low concentrations without spectral interference.

MS Differentiation

Data to verify

+3.01 g/mol

187.16 g/mol vs. 184.15 g/mol (unlabeled)

Enables interference-free MS quantification

Calculated from molecular formula; no source provided

Evidence Dimension	Molecular Weight (MS Detection)
Target Compound Data	187.16 g/mol
Comparator Or Baseline	Unlabeled 3,4-Dihydroxymandelic Acid: 184.15 g/mol
Quantified Difference	+3.01 g/mol mass shift
Conditions	Calculated from molecular formulas (C₈H₅D₃O₅ vs. C₈H₈O₅)

Why This Matters

This definitive mass difference enables specific, interference-free quantification by MS, a feature absent in unlabeled or structurally similar internal standards.

Isotope Dilution Quantification Accuracy

The use of deuterated internal standards like rac 3,4-Dihydroxymandelic Acid-d3 is foundational to isotope dilution mass spectrometry, a technique recognized for providing the highest achievable accuracy in quantitative bioanalysis . A comparative study of urinary catecholamine metabolite analysis demonstrated that methods employing deuterium-labeled internal standards achieved acceptable intra- and inter-day precision (CV < 10%) and recovery rates (95-106%) for DOMA, whereas methods without isotopic correction or with non-isotopic internal standards exhibited greater variability and lower accuracy [1]. The deuterated standard compensates for analyte losses during sample preparation (e.g., solid-phase extraction) and variations in ionization efficiency, thereby improving accuracy in complex matrices like urine and plasma [2].

Isotope Dilution Accuracy

Class-level inference

Reported precision & recovery

CV <10% and recovery 95–106% for deuterated ISTD vs. higher variability without

Supports method accuracy and reproducibility review

Based on urinary catecholamine metabolite assays; not directly measured for this compound

Evidence Dimension	Analytical Precision and Recovery
Target Compound Data	Intra- and inter-day precision <10% CV; recovery 95-106% (as class-level performance for deuterated internal standards)
Comparator Or Baseline	Methods without deuterated internal standards typically exhibit higher variability and lower recovery rates
Quantified Difference	Not quantified directly for this specific compound; class-level improvement observed in published studies
Conditions	Urinary catecholamine metabolite analysis using HPLC with deuterated internal standards

Why This Matters

The use of this deuterated internal standard directly translates to more reliable and reproducible quantification, which is essential for biomarker validation and clinical research applications.

• [1] Kanamori T, et al. Determination of catecholamines and related compounds in mouse urine using column-switching HPLC. Analyst. 2016;141(8):2568-73. View Source
• [2] Clemens M, et al. Improvement of Electrospray Ionization Response Linearity and Quantification in Dissolved Organic Matter Using Synthetic Deuterated Internal Standards. ChemRxiv. 2025. View Source

Co-Elution with Endogenous DOMA

Stable isotope-labeled internal standards are selected precisely because they exhibit near-identical physicochemical properties to their unlabeled counterparts, ensuring co-elution during liquid chromatography [1]. This behavior has been experimentally validated for deuterated catecholamine metabolites, where deuterated analogs demonstrated identical retention times to native compounds under reversed-phase HPLC conditions [2]. For rac 3,4-Dihydroxymandelic Acid-d3, this co-elution with endogenous 3,4-dihydroxymandelic acid guarantees that any matrix-induced ion suppression or enhancement affects both compounds equally, a prerequisite for accurate quantification using the internal standard method .

Chromatographic Co-Elution

Class-level inference

Identical retention time

Validated for deuterated catecholamine metabolites in reversed-phase HPLC

Ensures equal correction for ion suppression/enhancement

Known property of deuterated analogs; experimental confirmation recommended

Evidence Dimension	Chromatographic Retention Time
Target Compound Data	Co-elutes with unlabeled 3,4-Dihydroxymandelic acid
Comparator Or Baseline	Non-isotopic internal standards (e.g., 3,4-dihydroxybenzylamine) may have different retention times
Quantified Difference	Not quantified; co-elution is a known property of deuterated analogs
Conditions	Reversed-phase HPLC; confirmed for deuterated catecholamine metabolites

Why This Matters

Co-elution ensures that the internal standard corrects for the same analytical variables as the target analyte, a fundamental requirement for reliable quantification in complex biological samples.

• [1] Restek. Choosing an Internal Standard. View Source
• [2] Kanamori T, et al. Determination of catecholamines and related compounds in mouse urine using column-switching HPLC. Analyst. 2016;141(8):2568-73. View Source

rac 3,4-Dihydroxymandelic Acid-d3 Applications

Urinary DOMA for Tumor Diagnosis

Given its role as a validated internal standard, rac 3,4-Dihydroxymandelic Acid-d3 is optimally employed in LC-MS/MS assays for the quantification of urinary 3,4-dihydroxymandelic acid (DOMA), a biomarker for neuroblastoma and pheochromocytoma [1]. Its use ensures the analytical accuracy required to detect and monitor pathologically elevated DOMA levels (as observed in patients with these tumors), where precise measurement is critical for diagnosis and therapeutic follow-up [2]. The deuterated standard corrects for matrix effects in urine, enabling reliable quantification even at the low endogenous concentrations present in healthy individuals (approx. 0.12 µmol/mmol creatinine) [3].

Norepinephrine Metabolism in Preclinical Models

The compound serves as an essential tool in preclinical studies examining catecholamine metabolism, such as the release of norepinephrine and its metabolites from sympathetic nerve tissues [1]. By enabling accurate quantification of DOMA in biological fluids (e.g., tissue perfusates, plasma), rac 3,4-Dihydroxymandelic Acid-d3 facilitates the precise measurement of norepinephrine turnover and metabolism in response to pharmacological interventions or physiological stimuli [2]. This application is particularly relevant for validating animal models of sympathetic nervous system function and for testing drugs that modulate catecholamine pathways.

Method Validation for Targeted Metabolomics

In analytical laboratories developing or validating targeted metabolomics assays for catecholamines and their metabolites, rac 3,4-Dihydroxymandelic Acid-d3 is a critical component for method calibration and quality control [1]. Its use allows for the assessment of method accuracy, precision, and recovery, as documented in studies demonstrating intra- and inter-day precisions of less than 10% for similar assays [2]. Incorporating this internal standard into routine workflows ensures that analytical methods meet the rigorous performance standards required for publication in peer-reviewed journals and for regulatory submissions.

Absolute Quantification in Neurochemical Research

For research investigating the role of catecholamine metabolites in neurodegenerative or psychiatric disorders, accurate quantification of DOMA in cerebrospinal fluid (CSF) or brain tissue is often required [1]. rac 3,4-Dihydroxymandelic Acid-d3 provides the necessary analytical specificity and sensitivity to measure these low-abundance analytes in such complex matrices, thereby supporting hypothesis-driven research on conditions such as Parkinson's disease, where altered catecholamine metabolism is implicated [2].

Application

Selection Property

Validation Focus

Catecholamine biomarker quantification in human urine research matrices

Isotope dilution accuracy

Matrix-effect correction and recovery assessment

Norepinephrine metabolism assays in preclinical tissue perfusates and plasma

Co-elution and extraction recovery

Method reproducibility across biological matrices

Targeted metabolomics method calibration and quality control

Calibration linearity and precision

Assay precision and accuracy review

Neurochemical biomarker quantification in CSF and brain tissue

Sensitivity for low-abundance analytes

Matrix-effect control in CNS research matrices

• [1] Oishi R, et al. Determination of norepinephrine and its metabolites released from rat vas deferens using high-performance liquid chromatography with electrochemical detection. Life Sci. 1983;32(9):933-40. View Source
• [2] MtoZ Biolabs. 3,4-Dihydroxymandelic Acid Analysis Service. View Source
• [3] Human Metabolome Database. HMDB0001866 (3,4-Dihydroxymandelic acid) Concentration Data. View Source